Cas no 1361592-11-1 (2-Fluoro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361592-11-1
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4923489
• Update Time: 2025-05-23

2-Fluoro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3FNO/c1-18-11-5-7(4-10(16)17-11)6-2-8(13)12(15)9(14)3-6/h2-5H,1H3
• InChI Key： NQOIKXQFIFCMEY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(N=C(C=1)OC)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 5.1
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-6-methoxy-4-(3,4,5-trichlorophenyl)pyridine

2-Fluoro-6-Methoxy-4-(3,4,5-Trichlorophenyl)Pyridine: A Comprehensive Overview

The compound CAS No. 1361592-11-1, also known as 2-Fluoro-6-Methoxy-4-(3,4,5-Trichlorophenyl)Pyridine, is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluoro group at position 2, a methoxy group at position 6, and a trichlorophenyl group at position 4. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable in research and industrial applications.

Recent studies have highlighted the importance of 2-Fluoro-6-Methoxy-4-(3,4,5-Trichlorophenyl)Pyridine in the development of novel agrochemicals. Its ability to interact with specific biological targets has been extensively investigated, particularly in the context of pest control and disease management in crops. Researchers have found that this compound exhibits potent insecticidal activity against a range of agricultural pests, making it a promising candidate for the formulation of eco-friendly pesticides.

In addition to its agricultural applications, this compound has also gained attention in the pharmaceutical industry. The pyridine ring structure is known for its versatility in drug design, and the substitution pattern in this molecule enhances its potential as a lead compound for drug discovery. Recent advancements in medicinal chemistry have explored the use of CAS No. 1361592-11-1 as a scaffold for developing new therapeutic agents targeting various diseases, including cancer and infectious disorders.

The synthesis of 2-Fluoro-6-Methoxy-4-(3,4,5-Trichlorophenyl)Pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have been employed to optimize this process, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the efficiency of production but also reduced environmental impact by minimizing waste generation.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Recent research has focused on assessing its biodegradability and potential toxicity to non-target organisms. Studies indicate that under controlled conditions, the compound undergoes gradual degradation through microbial action, reducing its persistence in the environment. However, further investigations are needed to fully characterize its long-term ecological effects.

In conclusion, CAS No. 1361592-11-1, or 2-Fluoro-6-Methoxy-4-(3,4,5-Trichlorophenyl)Pyridine, represents a significant advancement in chemical innovation with diverse applications across multiple industries. Its unique structure and functional groups make it an invaluable tool for researchers and developers seeking novel solutions in agriculture and medicine. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future technologies and therapies.